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Compound of Interest

Compound Name: 2-Chloro-3-isothiocyanatopropene

Cat. No.: B079373 Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-chloro-3-

isothiocyanatoprop-1-ene, a versatile bifunctional reagent with significant applications in

synthetic chemistry. We will delve into its precise chemical identity according to IUPAC

nomenclature, explore its physicochemical properties, detail a validated synthetic protocol, and

discuss its reactivity profile. The document aims to serve as a critical resource for researchers,

chemists, and drug development professionals by synthesizing technical data with practical

insights into its application as a synthetic intermediate, particularly in the agrochemical sector.

Safety, handling, and toxicological aspects are also addressed to ensure its responsible use in

a laboratory and industrial context.

Chemical Identity and Nomenclature
The compound in focus is a trifunctional molecule containing an alkene, a vinyl chloride, and an

isothiocyanate group. These features dictate its reactivity and nomenclature.

IUPAC Name
The correct and systematic name assigned by the International Union of Pure and Applied

Chemistry (IUPAC) is 2-chloro-3-isothiocyanato-prop-1-ene.[1][2][3] The numbering of the

carbon chain prioritizes the double bond, which starts at position 1. Consequently, the chlorine

atom is located at position 2, and the isothiocyanate group is at position 3.
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In literature and commercial listings, this compound is frequently referred to by several other

names. Understanding these synonyms is crucial for exhaustive literature searches.

2-Chloroallyl isothiocyanate[2][4]

β-Chloroallyl isothiocyanate[4][5]

Isothiocyanic acid, 2-chloroallyl ester[3][4]

1-Propene, 2-chloro-3-isothiocyanato-[2][4]

Key Identifiers:

CAS Number: 14214-31-4[1][2][3]

Molecular Formula: C₄H₄ClNS[2][3]

Molecular Weight: 133.60 g/mol [2][3]

Physicochemical Properties
A summary of the key physical and chemical properties is presented below. This data is

essential for planning reactions, purification procedures, and for safe handling.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [1][4]

Odor Pungent [4]

Boiling Point 73-76 °C at 2.4 kPa [1][3]

Density ~1.27 g/cm³ [5]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][6]

Refractive Index ~1.556 [5][6]
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The primary industrial synthesis of 2-chloro-3-isothiocyanatoprop-1-ene involves the reaction of

an allyl halide with a thiocyanate salt. This nucleophilic substitution is a robust and scalable

method.

Synthetic Route
The most common synthesis involves the reaction of 2,3-dichloropropene with sodium

thiocyanate (NaSCN).[1][3][6] The reaction proceeds via a nucleophilic substitution where the

thiocyanate ion displaces the primary allylic chloride. The vinyl chloride moiety is significantly

less reactive under these conditions. An optional subsequent heating step can be employed to

isomerize any formed 2-chloroallyl thiocyanate intermediate to the more stable isothiocyanate

product.[7][8]

// Nodes Reactants [label="2,3-Dichloropropene\n+ Sodium Thiocyanate", fillcolor="#F1F3F4",

fontcolor="#202124"]; Conditions [label="Solvent: Acetonitrile\nCatalyst (optional)\nHeat

(Reflux)", fillcolor="#FBBC05", fontcolor="#202124"]; Reaction

[label="Nucleophilic\nSubstitution", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Mixture [label="Crude Product Mixture\n(Isothiocyanate, Thiocyanate,\nNaCl)",

fillcolor="#F1F3F4", fontcolor="#202124"]; Filtration [label="Filtration", shape=cds,

fillcolor="#34A853", fontcolor="#FFFFFF"]; Concentration [label="Solvent

Removal\n(Concentration)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Purification

[label="Vacuum Distillation", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product

[label="Pure 2-Chloro-3-isothiocyanato-\nprop-1-ene", shape=box, style="filled,rounded",

fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Reactants -> Reaction [label="1."]; Conditions -> Reaction; Reaction -> Mixture

[label="2."]; Mixture -> Filtration [label="3. Remove NaCl"]; Filtration -> Concentration

[label="4."]; Concentration -> Purification [label="5."]; Purification -> Product [label="6. Isolate

Product"]; }

Caption: General workflow for the synthesis of 2-chloro-3-isothiocyanatoprop-1-ene.

Detailed Experimental Protocol
This protocol is a representative example based on established literature procedures.[1][3][8]

Objective: To synthesize 2-chloro-3-isothiocyanatoprop-1-ene from 2,3-dichloropropene.
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Materials:

2,3-Dichloropropene (1.0 eq)

Sodium thiocyanate (1.1 eq)

Acetonitrile (solvent)

Phase-transfer catalyst (e.g., Aliquat 336, optional but recommended)

Procedure:

Setup: A round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and

nitrogen inlet. The system is flushed with nitrogen to ensure an inert atmosphere.

Scientist's Note: An inert atmosphere is crucial to prevent side reactions involving

atmospheric moisture, which could hydrolyze the isothiocyanate product.

Charging Reactants: Charge the flask with acetonitrile, 2,3-dichloropropene, sodium

thiocyanate, and the phase-transfer catalyst.

Scientist's Note: Acetonitrile is an excellent solvent for this reaction due to its polar aprotic

nature, which effectively solvates the sodium cation without interfering with the nucleophile

(SCN⁻). A phase-transfer catalyst is used to improve the solubility and reactivity of the

thiocyanate salt in the organic medium.[8][9]

Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 3-4

hours.[1][3] Monitor the reaction progress by TLC or GC-MS.

Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove the

precipitated sodium chloride and any unreacted sodium thiocyanate.

Purification: Concentrate the filtrate under reduced pressure to remove the acetonitrile. The

resulting crude oil is then purified by vacuum distillation to yield the final product as a

colorless to pale yellow liquid.[3]

Scientist's Note: Vacuum distillation is necessary because the product has a high boiling

point at atmospheric pressure and may decompose upon excessive heating.
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Chemical Reactivity and Applications
The utility of 2-chloro-3-isothiocyanatoprop-1-ene stems from its dual reactivity. The

isothiocyanate group is a potent electrophile, while the 2-chloroallyl moiety offers sites for other

transformations.

Reactivity of the Isothiocyanate Group
The central carbon atom of the -N=C=S group is highly electrophilic and readily reacts with

nucleophiles.[10][11][12]

Reaction with Amines: Primary and secondary amines add to the isothiocyanate to form

N,N'-disubstituted thioureas. This is a cornerstone reaction for creating complex molecules

and for bioconjugation, as the amino groups of proteins (e.g., lysine side chains) can be

targeted.[10]

Reaction with Thiols and Alcohols: These nucleophiles can also add to the isothiocyanate

group, though the reaction is typically slower than with amines.

Click to download full resolution via product page

Caption: Reaction of an isothiocyanate with a primary amine to form a thiourea.

Key Applications
The primary documented use of 2-chloro-3-isothiocyanatoprop-1-ene is as a key intermediate

in the synthesis of neonicotinoid insecticides.[1][3][5] Specifically, it is a building block for major

agrochemicals like thiamethoxam and clothianidin.[1][5][6] Its structure allows for the

construction of the core heterocyclic systems of these active ingredients.

Safety and Toxicology
2-Chloro-3-isothiocyanatoprop-1-ene is a hazardous substance and must be handled with

appropriate precautions. Isothiocyanates, in general, are known irritants and lachrymators.[7]

[13]
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Acute Toxicity: The compound is classified as toxic if swallowed, and highly toxic via dermal

or inhalation routes.[3] The intravenous LD₅₀ in mice is reported as 56 mg/kg.[3]

Hazards: It is known to cause severe skin corrosion and eye damage.[3]

Handling: Always handle this chemical inside a certified chemical fume hood. Wear

appropriate personal protective equipment (PPE), including nitrile gloves (double-gloving is

recommended), a lab coat, and chemical safety goggles.

While this specific chloro-derivative has limited public toxicological data, the parent compound,

allyl isothiocyanate, is known to be a strong irritant to the skin and mucous membranes.[13] It is

also genotoxic in some experimental systems.[13][14] Given these facts, 2-chloro-3-

isothiocyanatoprop-1-ene should be treated as a substance with significant health risks.

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

product.
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Spectroscopic Data Interpretation

IR Spectrum

A strong, characteristic absorption band is

expected in the region of 2050-2150 cm⁻¹ for

the asymmetric N=C=S stretch. The C=C stretch

of the alkene will appear around 1640 cm⁻¹.

¹H NMR

The spectrum will show signals for the two

diastereotopic protons of the CH₂= group and

the two protons of the -CH₂NCS group.

¹³C NMR

Distinct signals for the four carbons will be

present: the two sp² carbons of the alkene, the

sp³ carbon attached to the NCS group, and the

highly characteristic sp carbon of the

isothiocyanate group (typically >130 ppm).

Mass Spec

The mass spectrum will show a molecular ion

peak (M⁺) and an isotopic pattern (M+2) with a

~3:1 ratio, which is characteristic of a compound

containing one chlorine atom.

Note: A reference IR spectrum is available in the NIST Chemistry WebBook.[2]

Conclusion
2-Chloro-3-isothiocyanatoprop-1-ene is a valuable and reactive chemical intermediate with a

well-defined role in the agrochemical industry. Its synthesis is straightforward, but its handling

requires stringent safety measures due to its inherent toxicity and reactivity. A thorough

understanding of its chemical properties, reactivity, and safety profile, as outlined in this guide,

is paramount for any researcher or professional intending to work with this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-chloro-3-isothiocyanato-prop-1-ene | 14214-31-4 [chemicalbook.com]

2. 2-Chloroallyl isothiocyanate [webbook.nist.gov]

3. guidechem.com [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7438908/
https://pubs.acs.org/doi/abs/10.1021/jf991019s
https://pubmed.ncbi.nlm.nih.gov/27051978/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C14214314
https://typeset.io/papers/reactions-of-allyl-isothiocyanate-with-alanine-glycine-and-2l2p1z7g
https://www.mdpi.com/2072-6643/14/1/24
https://www.mdpi.com/2304-8158/12/19/3610
https://pubmed.ncbi.nlm.nih.gov/10956133/
https://www.researchgate.net/publication/285223381_Patent_No_US_8785673_B2
https://www.benchchem.com/product/b079373?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61261116.htm
https://webbook.nist.gov/cgi/inchi?ID=C14214314&Mask=80
https://www.guidechem.com/encyclopedia/2-chloro-3-isothiocyanato-prop-dic67007.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. CAS 14214-31-4: 2-Chloro-3-isothiocyanato-1-propene [cymitquimica.com]

5. echemi.com [echemi.com]

6. 2-chloro-3-isothiocyanato-prop-1-ene CAS#: 14214-31-4 [m.chemicalbook.com]

7. Allyl isothiocyanate - Wikipedia [en.wikipedia.org]

8. US8785673B2 - Method for producing 2-chloroallyl thiocyanate and 2-chloroallyl
isothiocyanate - Google Patents [patents.google.com]

9. researchgate.net [researchgate.net]

10. pubs.acs.org [pubs.acs.org]

11. scispace.com [scispace.com]

12. benchchem.com [benchchem.com]

13. Allyl Isothiocyanate - Some Chemicals that Cause Tumours of the Kidney or Urinary
Bladder in Rodents and Some Other Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-3-
isothiocyanatoprop-1-ene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079373#2-chloro-3-isothiocyanatopropene-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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